Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Tideglusib solubility issues DMSO
concentration optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tideglusib

CAS No.: 865854-05-3

Cat. No.: S545349

Tideglusib Solubility Data

Solvent Solubility Notes / Conditions
DMSO = 16.7 mg/mL (50 With gentle warming [1].
mM) [1]

DMSO ~33.33 mg/mL (99.67  May require ultrasonication; Hygroscopic DMSO impacts solubility,
mM) [2] use newly opened containers [2].

DMSO ~66 mg/mL (197.37 From a specific batch; Moisture-absorbing DMSO reduces
mM) [3] solubility, use fresh DMSO [3].

Water Insoluble [3] [1] -

Ethanol Insoluble [3] [1] -

Solubility and DMSO Handling Guidelines

¢ General Protocol: For preparing stock solutions, warm the tube at 37°C for 10 minutes and/or use
sonication (ultrasonic bath) to aid dissolution [1]. Stock solutions can be stored below -20°C for
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several months [1].

¢ Critical Consideration: Hygroscopic DMSO has a significant impact on solubility. Always use
freshly opened, dry DMSO to prepare stock solutions [2]. Using moisture-absorbed DMSO will lead
to lower-than-expected solubility and potential precipitation.

e DMSO Concentration in Assays: For downstream cellular assays, the final DMSO concentration
must be controlled to avoid cytotoxicity. Data suggests that for at least one protein stability assay, the
DMSO concentration should be kept lower than 2.5% to not affect protein stability [4].

Working Solution Formulations for In Vivo Studies

The following table lists formulations for preparing Tideglusib working solutions for animal studies,

validated by commercial laboratories [3] [2].

Final

Formulation

Concentration

Preparation Method

Clear Solution

Clear Solution

Homogeneous
Suspension

2.5 mg/mL (7.48
mM) [3]

1.0 mg/mL (2.99
mM) [3] [2]

> 5 mg/mL [3]

40 pL of 62.5 mg/ml DMSO stock + 960 pL corn oil [3].

50 pL of 20 mg/ml DMSO stock + 400 pL PEG300 -
mix — + 50 pL Tween-80 — mix — + 500 pL saline [3]
[2].

Add Tideglusib powder to 1% Carboxymethyl cellulose
(CMC-Na) solution and mix evenly [3].

Troubleshooting Common Issues

¢ Problem: Precipitation in aqueous buffers.

o Cause: Tideglusib is insoluble in water [3] [1]. Precipitation occurs when a DMSO stock

solution is added to aqueous media if the final concentration exceeds its negligible aqueous

solubility.

o Solution: Ensure the final DMSO concentration is kept within a tolerable range (e.g., < 2.5% for
some systems [4]). For higher dosing, use one of the validated in vivo formulations listed above
instead of directly diluting DMSO stock into saline or buffer.
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¢ Problem: Lower observed solubility than reported.

o Cause: Use of old or hydrated DMSO [3] [2].
o Solution: Use a freshly opened, anhydrous DMSO vial. Aliguot DMSO into small, sealed
vials to minimize repeated exposure to atmospheric moisture.

e Problem: Need for high concentration with low DMSO.

o Cause: The requirement to keep final DMSO low in sensitive systems.

o Solution: Prepare a highly concentrated stock solution (e.g., using the 66 mg/mL in DMSO
protocol with fresh solvent [3]) so that the volume added to the assay is minimal. Alternatively,
use a suspension method like CMC-Na for in vivo oral gavage [3].

The following diagram outlines the decision-making workflow for preparing Tideglusib solutions.
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Application Type?

(In Vitro / Cellular Assa;)

(In Vivo AdministratiorD

Prepare DMSO Stock Solution

Use FRESH, anhydrous DMSO

(Warrn at 37°C &/or Sonicate)

Y

Dilute in Buffer/Media (Choose Formulation Based on Routa

b~

. Oral: CMC-Na Suspension IP/IV: PEG300/Tween80/Saline
_ 0
(Control Final DMSO < 1 2.5/0) [ 55wl ] [ (1 L) ]
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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